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Compound of Interest
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Introduction

Cobalt aluminate (CoAlz04), a spinel-structured inorganic compound, is a thermally and
chemically stable pigment renowned for its intense blue coloration, often referred to as
Thénard's blue.[1][2] Its high resistance to temperature and chemical attack makes it an ideal
colorant for ceramic applications, including glazes, bodies, and enamels.[1][3] The vibrant blue
color is attributed to the Co2* ions located in the tetrahedral sites of the spinel crystal structure.
[4][5] The final colorimetric properties of the pigment are highly dependent on the synthesis
method, calcination temperature and time, and the stoichiometric ratio of cobalt to aluminum
precursors.[6][7]

This document provides detailed protocols for the synthesis of CoAlz04 pigment and its
application in ceramic glazes. It is intended for researchers and scientists in the fields of
materials science and ceramic engineering.

Synthesis of CoAl204 Pigment

Several methods are employed for the synthesis of CoAl20a, including solid-state reaction, sol-
gel, co-precipitation, and hydrothermal methods.[6][7] The chosen method influences
properties such as particle size, homogeneity, and reactivity.[1] Below are protocols for two
common synthesis routes.

The solid-state reaction is a conventional and scalable method involving the high-temperature
calcination of precursor oxides or salts.[1]
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2.1.1 Materials and Equipment

o Cobalt(ll,I1l) oxide (Co30a4) or Cobalt(ll) carbonate (CoCO3)

e Aluminum hydroxide (Al(OH)3) or Aluminum oxide (Al203)

o Planetary ball mill or mortar and pestle

e Acetone (as a dispersing medium)

e High-temperature furnace (capable of reaching 21300°C)

e Alumina crucibles

2.1.2 Procedure

» Weighing Precursors: Weigh the cobalt and aluminum precursors to achieve a stoichiometric
Co:Al molar ratio of 1:2.

e Homogenization: Combine the precursors in a planetary mill with a dispersing medium like
acetone to ensure thorough mixing.[7] Alternatively, use a mortar and pestle for manual
homogenization.

e Drying: Dry the homogenized mixture to remove the dispersing medium completely.

 Calcination: Place the dried powder in an alumina crucible and transfer it to a high-
temperature furnace.

o Heat the sample to a temperature between 1200°C and 1400°C. The formation of the pure
CoAl20a4 spinel phase generally requires temperatures of 1200°C or higher.[6]

o Hold at the peak temperature for a duration of 1 to 4 hours.[8] Longer heating times and
higher temperatures can promote the ideal cation distribution for a vibrant blue color.[6]

e Cooling and Grinding: Allow the furnace to cool down to room temperature. The resulting
calcined product may be agglomerated; a final grinding step may be necessary to achieve a
fine powder suitable for glaze applications.
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The sol-gel method produces fine, homogeneous nanoparticles at lower calcination
temperatures compared to the solid-state method.[4][9]

2.2.1 Materials and Equipment

e Cobalt(ll) nitrate hexahydrate (Co(NOs3)2:6H20)

e Aluminum nitrate nonahydrate (Al(NO3)3-9H20)

e Citric acid (CeHsO7)

e Deionized water

o Beakers and magnetic stirrer with hotplate

e Drying oven

o Furnace (capable of reaching =800°C)

2.2.2 Procedure

e Precursor Solution: Prepare an aqueous solution by dissolving stoichiometric amounts of
Co(NOs3)2:6H20 and AI(NOs)3-9H20 (for a 1:2 Co/Al molar ratio) in deionized water.[1]

» Chelation: Add citric acid to the solution while stirring. The molar ratio of citric acid to the total
metal nitrates can be varied; a common ratio is around 0.28.[1] The citric acid acts as a
chelating agent and fuel for subsequent combustion.

o Gel Formation: Heat the solution on a hotplate at approximately 80-90°C with continuous
stirring. The solution will gradually thicken and transform into a viscous gel.

o Auto-Combustion: Increase the temperature. The gel will swell and eventually undergo auto-
combustion, a self-sustaining reaction that burns off the organic components, leaving a
voluminous, foamy ash.

o Calcination: Calcine the resulting ash in a furnace. Temperatures for the sol-gel route can be
significantly lower, with studies showing spinel formation at temperatures between 800°C
and 1100°C.[1][4] A typical calcination would be at 800°C for 2 hours.[4]
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» Final Powder: The resulting powder is typically fine and requires minimal grinding.

Application in Ceramic Glazes

The synthesized CoAlz204 pigment is added to a base glaze formulation (frit) before application
to a ceramic body.

3.1.1 Materials and Equipment

e Synthesized CoAl204 pigment

e Transparent ceramic frit (base glaze)

o Water

e Bentonite or CMC gum (suspending agents, optional)
e 80-100 mesh sieve

e Glaze dipping tongs, brush, or spray gun

¢ Bisque-fired ceramic ware

e Kiln

3.1.2 Procedure

» Formulation: Weigh the desired amount of CoAl204 pigment. Typically, pigments are added
to a base glaze as a weight percentage, often ranging from 2 wt% to 5 wt%.[2][10]

e Mixing: Add the base frit and the CoAl204 pigment to water. A common starting point is to
achieve a consistency similar to heavy cream. Small amounts of a suspending agent like
bentonite can be added to prevent settling.

e Sieving: Mix the components thoroughly. To ensure homogeneity and remove any large
particles or specks, pass the entire glaze slurry through an 80 or 100-mesh sieve.[11] This is
particularly important for cobalt colorants to avoid speckling.[11]
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o Application: Apply the glaze to the bisque-fired ceramic ware. This can be done by dipping,
brushing, or spraying. Ensure an even coating. The thickness of the glaze application can
affect the final color.[12]

o Drying: Allow the glazed piece to dry completely.

 Firing: Place the piece in a kiln and fire it to the maturation temperature of the base glaze.
The high thermal stability of CoAlz04 ensures the blue color remains vibrant at typical
stoneware and porcelain firing temperatures (e.g., 1200°C - 1300°C).[6]

Data Presentation

The effectiveness of the synthesis is evaluated by analyzing the physical and colorimetric
properties of the resulting pigment.
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Calcinati Calcinati Avg.

Synthesis Precursor Co:Al ) . Referenc
) on Temp. on Time Particle
Method s Ratio . e
(°C) (h) Size
) Co030a4,

Solid-State 1:2 1000 - - [7]

Al(OH)3
] Co030a4,

Solid-State 1:2 1200 - <300 nm [7]
Al(OH)3
Co(NO:s3)2,

Sol-Gel Al(NO3)3, 1:2 900 - 30-40 nm [1]
Citric Acid
Co(NO:3)2,

Sol-Gel Al(NOs3)s, 1:2 1100 - 110 nm [1]
Citric Acid
C0203,

Sol-Gel ) 1:2 800 2 <100 nm [4]
Alumina

Sol-Gel - 1:3 1200 - - [9]

Co-

precipitatio - - - - <300 nm [7]

n

The CIE-Lab* color space is used to quantify color, where L* represents lightness (0-100), a*
represents the green-red axis, and b* represents the blue-yellow axis. A more negative b* value
indicates a more intense blue color.
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Sample Calcination
Type Temp. (°C)

L a b* Reference

Pigment
1200 53.46 6.449 -17.094 [8]
Powder

Pigment in
1200 48.13 3.404 -24.215 [8]
Glaze

Pigment in

Glaze

(Coprecipitati - 31.0 12.0 -38.6 [7]
on,

Microwave)

Pigment in
Glaze

N 34.1 10.3 -36.4 [7]
(Traditional,

Microwave)

Pigment in

Glaze

Coprecipitati

(Coprecip 33.7 10.1 -36.5 [7]
on,

Traditional

Kiln)

Note: The color of the pigment can appear different when applied in a glaze due to interactions
with the molten glass matrix.

Visualized Workflows and Relationships
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Inputs

Dispersing Medium
Cobalt & Aluminum (e.g., Acetone)
Precursors (1:2 ratio) or Chelating Agent
(e.g., Citric Acid)

Homogenization
(Milling / Stirring)

Drying / Gelation

Calcination
(800-1400°C)

Final Grinding
(if needed)

CoAl204 Pigment
Powder

Click to download full resolution via product page

Caption: General workflow for the synthesis of CoAl204 ceramic pigment.
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Inputs

Transparent Frit

CoAl204 Pigment (Base Glaze)

Mixing & Sieving

(80-100 mesh)

Glaze Application
(Dip, Brush, Spray)

Glaze Firing
(e.g., 1250°C)

Final Glazed Ceramic
with Blue Color

Water

Bisque-Fired Ware
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Calcination
Temperature
Resulting Properties
>1200°C — CoAl20a (Blue) Crystalline Phase determines Final Color

< 1200°C — C0304 (Black)

Co:Al Ratio

Excess Co — Co304/Greener Hues

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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